Cas no 34866-41-6 (4H-1,3,5-Dithiazine,dihydro-5-(1-methylethyl)-)

• Product Name: 4H-1,3,5-Dithiazine,dihydro-5-(1-methylethyl)-
• CAS No: 34866-41-6
• MF: C₆H₁₃NS₂
• MW: 163.304118871689
• CID: 295174
• Update Time: 2025-06-08

4H-1,3,5-Dithiazine,dihydro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,5-Dithiazine,dihydro-5-(1-methylethyl)-
• 5-isopropyl-5,6-dihydro-4H-1,3,5-dithiazine
• 4H-1,3,5-Dithiazine,dihydro-5-isopropyl- (7CI)
• Dihydro-5-(1-methylethyl)-4H-1,3,5-dithiazine

• Inchi： 1S/C6H13NS2/c1-6(2)7-3-8-5-9-4-7/h6H,3-5H2,1-2H3
• InChI Key： OBCQNGGOSQKNDR-UHFFFAOYSA-N
• SMILES： S1CSCN(C1)C(C)C

Additional information on 4H-1,3,5-Dithiazine,dihydro-5-(1-methylethyl)-

Chemical Profile of 4H-1,3,5-Dithiazine, dihydro-5-(1-methylethyl) and CAS No 34866-41-6

4H-1,3,5-Dithiazine, dihydro-5-(1-methylethyl) (CAS No 34866-41-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the dithiazine class, which is characterized by the presence of two sulfur atoms in its ring structure. The presence of a dihydro substituent and an isopropyl group at the 5-position introduces additional complexity and functionality, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The dihydro-5-(1-methylethyl) moiety in the molecular structure of this compound suggests potential for conformational flexibility and altered electronic properties compared to its parent compound. Such structural features are often exploited in drug design to optimize interactions with biological targets. The sulfur atoms in the dithiazine ring can participate in various non-covalent interactions with biomolecules, including hydrogen bonding and π-stacking, which may be crucial for binding affinity and selectivity.

In recent years, dithiazine derivatives have been studied extensively for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural framework of 4H-1,3,5-Dithiazine, dihydro-5-(1-methylethyl) provides a promising scaffold for further derivatization to enhance or modulate these activities. For instance, modifications at the 1-position or 3-position could introduce additional functional groups that improve solubility or metabolic stability.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Dithiazine derivatives have been reported to inhibit various kinases involved in cancer progression, such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). The dihydro substitution at the 4-position may enhance binding affinity by reducing steric hindrance while maintaining electronic properties conducive to kinase inhibition. Furthermore, the isopropyl group at the 5-position could serve as a handle for further chemical modifications to improve pharmacokinetic profiles.

Recent studies have also explored the role of dithiazine derivatives in modulating immune responses. These compounds have shown promise in preclinical models as immunomodulators, potentially useful in treating autoimmune diseases or enhancing vaccine efficacy. The ability of 4H-1,3,5-Dithiazine, dihydro-5-(1-methylethyl) to interact with immune-related proteins suggests that it may influence signaling pathways involved in inflammation and immune regulation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the dihydro and isopropyl substituents. Advances in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like this one, facilitating their use in research and development programs.

In terms of applications beyond pharmaceuticals, 4H-1,3,5-Dithiazine, dihydro-5-(1-methylethyl) has shown potential in material science. Its ability to form coordination complexes with metal ions makes it a candidate for designing metal-organic frameworks (MOFs) or catalysts. These materials are increasingly important in areas such as gas storage and separation technologies.

The safety profile of this compound is another critical consideration. While it does not fall under hazardous material classifications commonly regulated due to its intended use in research settings rather than industrial applications; proper handling procedures should still be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and lab coats when handling powders or solutions containing this compound.

Future directions for research on 4H-1,3,5-Dithiazine, dihydro-5-(1-methylethyl) include exploring its derivatives for improved bioavailability and reduced toxicity. Computational modeling techniques can aid in predicting how structural modifications will affect biological activity; this approach allows researchers to design molecules with optimized properties before conducting expensive wet-lab experiments.

The growing interest in heterocyclic compounds like dithiazines underscores their importance as building blocks for novel therapeutics; compounds such as CAS No 34866-41-6 exemplify how structural diversity can lead discovery opportunities across multiple disciplines including medicine chemistry biology pharmacy engineering